6-chloro-7-(3,3-dimethyl-2-oxobutoxy)-4-phenyl-2H-chromen-2-one

• IUPAC Name: 6-chloro-7-(3,3-dimethyl-2-oxobutoxy)-4-phenylchromen-2-one
• InChI: InChI=1S/C21H19ClO4/c1-21(2,3)19(23)12-25-18-11-17-15(9-16(18)22)14(10-20(24)26-17)13-7-5-4-6-8-13/h4-11H,12H2,1-3H3
• InChI Key: JVZSCKAMFVWALK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)COC1=C(C=C2C(=CC(=O)OC2=C1)C3=CC=CC=C3)Cl
• Molecular Formula: C21H19ClO4
• Molecular Weight: 370.8 g/mol

Description

6-chloro-7-(3,3-dimethyl-2-oxobutoxy)-4-phenyl-2H-chromen-2-one, also known as D609, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1990s and has since been used in numerous scientific studies to investigate its mechanism of action and potential benefits.

Scientific Research Applications

6-chloro-7-(3,3-dimethyl-2-oxobutoxy)-4-phenyl-2H-chromen-2-one has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. In addition, it has been investigated for its potential to inhibit angiogenesis, which is the formation of new blood vessels that is necessary for the growth and spread of tumors. This compound has also been studied for its potential to protect against oxidative stress and to promote cell survival.

Mechanism of Action

The mechanism of action of 6-chloro-7-(3,3-dimethyl-2-oxobutoxy)-4-phenyl-2H-chromen-2-one is not fully understood, but it is believed to inhibit the activity of phosphatidylcholine-specific phospholipase C (PC-PLC). PC-PLC is an enzyme that is involved in the breakdown of phosphatidylcholine, a major component of cell membranes. By inhibiting PC-PLC, this compound may disrupt cell membrane integrity and promote cell death. In addition, this compound has been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and spread of cancer cells, reduce inflammation, and protect against oxidative stress. In addition, it has been shown to promote cell survival and protect against cell death. This compound has also been investigated for its potential to improve cardiovascular function and to protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 6-chloro-7-(3,3-dimethyl-2-oxobutoxy)-4-phenyl-2H-chromen-2-one in lab experiments is that it is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well-understood. However, one limitation is that it may not be effective in all cell types or under all conditions. In addition, its potential off-target effects should be carefully considered when designing experiments.

Future Directions

There are a number of future directions for the study of 6-chloro-7-(3,3-dimethyl-2-oxobutoxy)-4-phenyl-2H-chromen-2-one. One area of research is the development of more specific and potent inhibitors of PC-PLC and PKC. In addition, the potential use of this compound in combination with other drugs or therapies should be investigated. Finally, the potential use of this compound in the treatment of specific diseases, such as cancer or neurodegenerative diseases, should be further explored.
Conclusion:
In conclusion, this compound is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. Its mechanism of action is well-understood, and it has been shown to have a number of biochemical and physiological effects. While there are limitations to its use in lab experiments, there are numerous future directions for its study that may lead to new treatments for a variety of diseases.